2-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-5-fluoro-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-[4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl]-5-fluoro-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H22FN5OS/c1-13-16(28-14(2)22-13)12-25-8-10-26(11-9-25)20-23-18(17(21)19(27)24-20)15-6-4-3-5-7-15/h3-7H,8-12H2,1-2H3,(H,23,24,27)
• InChI Key: RSTTZYIKIUMYHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4=CC=CC=C4
• Molecular Formula: C20H22FN5OS
• Molecular Weight: 399.5 g/mol

Description

The compound belongs to the class of organic compounds known as 2,4-disubstituted thiazoles. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The substituents on a particular position of the thiazole ring affect the biological outcomes to a great extent.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest for many researchers. The thiazole ring is an important component in many biologically active molecules, and researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit several biological activities such as antihypertensive, anti-inflammatory, antischizophrenia, antibacterial, anti-HIV, hypnotics, antiallergic, analgesic, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Mechanism of Action

The mechanism of action of thiazole derivatives is diverse and depends on the specific biological activity. For example, some thiazole derivatives have been found to act as inhibitors of bacterial DNA gyrase B.

Safety and Hazards

The safety and hazards of thiazole derivatives can vary depending on the specific compound and its substituents. Some thiazole derivatives have been found to exhibit cytotoxic activity.

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may focus on the design and structure-activity relationship of bioactive molecules.